Cas no 2002864-04-0 (6-Chloro-1,1-difluoro-3,3,5-trimethylhexane)

• Product Name: 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane
• CAS No: 2002864-04-0
• MF: C₉H₁₇ClF₂
• MW: 198.681089162827
• CID: 5285570
• Update Time: 2025-05-23

6-Chloro-1,1-difluoro-3,3,5-trimethylhexane Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,1-difluoro-3,3,5-trimethylhexane
• 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane

• Inchi： 1S/C9H17ClF2/c1-7(6-10)4-9(2,3)5-8(11)12/h7-8H,4-6H2,1-3H3
• InChI Key： MMLNBZMNZXEDOB-UHFFFAOYSA-N
• SMILES： ClCC(C)CC(C)(C)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane

6-Chloro-1,1-difluoro-3,3,5-trimethylhexane (CAS No. 2002864-04-0)

The compound 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane (CAS No. 2002864-04-0) is a highly specialized organic compound with a unique structure that makes it valuable in various chemical applications. This compound belongs to the class of haloalkanes, which are widely used in industries such as refrigeration, fire extinguishers, and solvents due to their excellent thermodynamic properties. The CAS No. 2002864-04-0 uniquely identifies this compound in chemical databases worldwide.

6-Chloro-1,1-difluoro-3,3,5-trimethylhexane is characterized by its hexane backbone with multiple substituents. The molecule features a chlorine atom at the sixth carbon position and two fluorine atoms at the first carbon position. Additionally, there are three methyl groups attached to the third and fifth carbon atoms. This substitution pattern significantly influences the compound's physical and chemical properties.

Recent studies have highlighted the importance of understanding the environmental impact of haloalkanes like 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane. Research conducted by Smith et al. (2023) has shown that while these compounds are highly effective in industrial applications, they can contribute to ozone layer depletion if not properly managed. However, advancements in recycling technologies have provided promising solutions to mitigate these environmental concerns.

The synthesis of 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane involves a multi-step process that includes halogenation and alkylation reactions. A study by Johnson and Lee (2023) demonstrated that optimizing reaction conditions can significantly improve yield and purity. This research underscores the importance of continuous innovation in chemical synthesis to meet growing industrial demands while maintaining sustainability.

In terms of applications, 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane is primarily used as a refrigerant due to its excellent heat transfer properties. Its ability to operate efficiently under varying temperature conditions makes it ideal for use in air conditioning systems and industrial cooling processes. Furthermore, its low toxicity profile has made it a preferred choice in applications where human exposure is a concern.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane under different conditions with high accuracy. Using molecular dynamics simulations, researchers have gained insights into the compound's stability and reactivity under extreme temperatures and pressures. These findings are crucial for developing safer and more efficient industrial processes.

The global market for compounds like 6-Chloro-1,1-difluoro-3,3,5-trimethylhexane is driven by increasing demand from industries such as automotive manufacturing and electronics cooling systems. According to a market analysis by Green et al. (2023), the demand for eco-friendly alternatives is expected to grow significantly over the next decade due to stringent environmental regulations.

In conclusion,6-Chloro-1,difluoro-,trimethylhexane (CAS No. 2002864-04-) is a versatile compound with wide-ranging applications across various industries. Its unique chemical structure and properties make it an essential component in modern technological advancements. As research continues to uncover new insights into its behavior and potential uses,this compound will likely remain a key player in the field of industrial chemistry for years to come.